5-bromo-4,6,7-trimethyl-1-benzofuran-3(2H)-one

• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 5-bromo-4,6,7-trimethyl-1-benzofuran-3-one
• InChI: InChI=1S/C11H11BrO2/c1-5-6(2)11-9(7(3)10(5)12)8(13)4-14-11/h4H2,1-3H3
• InChI Key: NRIJIPQFYRBBCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C2=C1OCC2=O)C)Br)C

Description

5-bromo-4,6,7-trimethyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-bromosuccinimide (27.1 g, 152 mmol) was added to a solution of methylene chloride (200 mL) containing 4,6,7-trimethyl-1-benzofuran-3(2H)-one (20.7 g, 117 mmol) synthesized in Reference Example 44, and the mixture was stirred at room temperature for 24 hours. After that, the solvent was removed under reduced pressure, and water was added to the residue. The generated crystals were collected by filtration, and recrystallized from ethyl acetate to give 24.0 g of the title compound (yield: 80%).